monoaspartyl chlorin e6
monoaspartyl chlorin e6
Talaporfin is a member of chlorins.
Talaporfin has been investigated for the treatment of Port-Wine Stain and Benign Prostatic Hyperplasia.
Talaporfin has been investigated for the treatment of Port-Wine Stain and Benign Prostatic Hyperplasia.
Brand Name:
Vulcanchem
CAS No.:
110230-98-3
VCID:
VC0022635
InChI:
InChI=1S/C38H41N5O9/c1-7-20-16(3)24-12-26-18(5)22(9-10-32(45)46)35(42-26)23(11-31(44)41-30(37(49)50)15-33(47)48)36-34(38(51)52)19(6)27(43-36)14-29-21(8-2)17(4)25(40-29)13-28(20)39-24/h7,12-14,18,22,30,39-40H,1,8-11,15H2,2-6H3,(H,41,44)(H,45,46)(H,47,48)(H,49,50)(H,51,52)/t18-,22-,30-/m0/s1
SMILES:
CCC1=C(C2=CC3=C(C(=C(N3)C=C4C(C(C(=N4)C(=C5C(=C(C(=N5)C=C1N2)C)C(=O)O)CC(=O)NC(CC(=O)O)C(=O)O)CCC(=O)O)C)C)C=C)C
Molecular Formula:
C38H41N5O9
Molecular Weight:
711.8 g/mol
monoaspartyl chlorin e6
CAS No.: 110230-98-3
Main Products
VCID: VC0022635
Molecular Formula: C38H41N5O9
Molecular Weight: 711.8 g/mol
| CAS No. | 110230-98-3 |
|---|---|
| Product Name | monoaspartyl chlorin e6 |
| Molecular Formula | C38H41N5O9 |
| Molecular Weight | 711.8 g/mol |
| IUPAC Name | (2S)-2-[[2-[(2S,3S)-7-carboxy-3-(2-carboxyethyl)-17-ethenyl-12-ethyl-2,8,13,18-tetramethyl-2,3,23,24-tetrahydroporphyrin-5-yl]acetyl]amino]butanedioic acid |
| Standard InChI | InChI=1S/C38H41N5O9/c1-7-20-16(3)24-12-26-18(5)22(9-10-32(45)46)35(42-26)23(11-31(44)41-30(37(49)50)15-33(47)48)36-34(38(51)52)19(6)27(43-36)14-29-21(8-2)17(4)25(40-29)13-28(20)39-24/h7,12-14,18,22,30,39-40H,1,8-11,15H2,2-6H3,(H,41,44)(H,45,46)(H,47,48)(H,49,50)(H,51,52)/t18-,22-,30-/m0/s1 |
| Standard InChIKey | SIEXFRDYNDREBM-BRXYURPTSA-N |
| Isomeric SMILES | CCC1=C(C2=CC3=C(C(=C(N3)C=C4[C@H]([C@@H](C(=N4)C(=C5C(=C(C(=N5)C=C1N2)C)C(=O)O)CC(=O)N[C@@H](CC(=O)O)C(=O)O)CCC(=O)O)C)C)C=C)C |
| SMILES | CCC1=C(C2=CC3=C(C(=C(N3)C=C4C(C(C(=N4)C(=C5C(=C(C(=N5)C=C1N2)C)C(=O)O)CC(=O)NC(CC(=O)O)C(=O)O)CCC(=O)O)C)C)C=C)C |
| Canonical SMILES | CCC1=C(C2=CC3=C(C(=C(N3)C=C4C(C(C(=N4)C(=C5C(=C(C(=N5)C=C1N2)C)C(=O)O)CC(=O)NC(CC(=O)O)C(=O)O)CCC(=O)O)C)C)C=C)C |
| Description | Talaporfin is a member of chlorins. Talaporfin has been investigated for the treatment of Port-Wine Stain and Benign Prostatic Hyperplasia. |
| Synonyms | laserphyrin mono-L-aspartyl chlorin e6 monoaspartyl chlorin e6 N-aspartyl chlorin e6 N-aspartylchlorin e6 NPe6 Talaporfin talaporfin sodium |
| PubChem Compound | 5486799 |
| Last Modified | Dec 23 2021 |
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